![molecular formula C14H14N2O2S B7454949 3-(1-benzofuran-2-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide](/img/structure/B7454949.png)
3-(1-benzofuran-2-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide
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Overview
Description
3-(1-benzofuran-2-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide is a chemical compound that has been studied for its potential applications in scientific research. The compound is of interest due to its unique structure and potential for use as a tool in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 3-(1-benzofuran-2-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide involves the inhibition of certain enzymes. Specifically, the compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDAC activity, the compound could potentially affect the expression of genes involved in various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, some studies have suggested that the compound could have potential therapeutic applications. For example, it has been shown to have anti-cancer properties in certain cell lines. Additionally, the compound has been shown to have anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(1-benzofuran-2-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide in lab experiments is its specificity for certain enzymes. The compound has been shown to selectively inhibit HDAC activity, which could be useful for studying the role of these enzymes in various cellular processes. However, one limitation is that the compound may not be effective in all cell types or under all experimental conditions.
Future Directions
There are several future directions for research on 3-(1-benzofuran-2-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide. One area of interest is its potential as a therapeutic agent for the treatment of cancer or inflammatory diseases. Additionally, further studies are needed to understand the mechanisms by which the compound affects cellular processes and to identify other enzymes or pathways that may be affected. Finally, the compound could be used as a tool for studying the role of HDACs in various physiological processes.
Synthesis Methods
The synthesis of 3-(1-benzofuran-2-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide has been reported in several studies. One method involves the reaction of 2-aminobenzofuran and 2-bromoacetylthiazole in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to yield the final compound.
Scientific Research Applications
3-(1-benzofuran-2-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide has been studied for its potential applications in scientific research. One area of interest is its potential as a tool for studying the activity of enzymes involved in various biochemical pathways. The compound has been shown to inhibit the activity of certain enzymes, which could be useful for understanding their function in cellular processes.
Properties
IUPAC Name |
3-(1-benzofuran-2-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2S/c17-13(16-14-15-7-8-19-14)6-5-11-9-10-3-1-2-4-12(10)18-11/h1-4,9H,5-8H2,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAXAMAKYBSRTOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=N1)NC(=O)CCC2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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